Cas no 2227662-87-3 (rac-(3R,4S)-4-(4-methylpyridin-3-yl)oxolan-3-ol)

• Product Name: rac-(3R,4S)-4-(4-methylpyridin-3-yl)oxolan-3-ol
• CAS No: 2227662-87-3
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 6012186
• PubChem ID: 165786719
• Update Time: 2025-10-29

rac-(3R,4S)-4-(4-methylpyridin-3-yl)oxolan-3-ol Chemical and Physical Properties

Names and Identifiers

• rac-(3R,4S)-4-(4-methylpyridin-3-yl)oxolan-3-ol
• EN300-1634967
• 2227662-87-3

• Inchi： 1S/C10H13NO2/c1-7-2-3-11-4-8(7)9-5-13-6-10(9)12/h2-4,9-10,12H,5-6H2,1H3/t9-,10+/m0/s1
• InChI Key： PDNMBFCJERWPME-VHSXEESVSA-N
• SMILES： O1C[C@H]([C@H](C2C=NC=CC=2C)C1)O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 42.4Ų

Additional information on rac-(3R,4S)-4-(4-methylpyridin-3-yl)oxolan-3-ol

Comprehensive Overview of rac-(3R,4S)-4-(4-methylpyridin-3-yl)oxolan-3-ol (CAS No. 2227662-87-3): Properties, Applications, and Research Insights

The compound rac-(3R,4S)-4-(4-methylpyridin-3-yl)oxolan-3-ol (CAS No. 2227662-87-3) is a chiral heterocyclic molecule that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This article delves into its molecular characteristics, synthetic pathways, and relevance in modern drug discovery, aligning with trending topics such as chiral synthesis, medicinal chemistry, and AI-driven drug design.

Structurally, rac-(3R,4S)-4-(4-methylpyridin-3-yl)oxolan-3-ol combines a pyridine ring with an oxolane (tetrahydrofuran) moiety, creating a versatile scaffold for bioactive molecule development. The presence of both 4-methylpyridin-3-yl and oxolan-3-ol groups allows for diverse interactions with biological targets, making it a candidate for central nervous system (CNS) drug research and enzyme modulation. Researchers frequently explore its stereochemistry to optimize binding affinity and metabolic stability—a hot topic in computational chemistry forums.

Synthetic routes to rac-(3R,4S)-4-(4-methylpyridin-3-yl)oxolan-3-ol often involve asymmetric catalysis or kinetic resolution, reflecting the growing demand for green chemistry and atom-efficient processes. Recent publications highlight its role as an intermediate in kinase inhibitor synthesis, addressing popular search queries like "chiral building blocks for drug discovery" and "pyridine derivatives in pharmaceuticals." Its CAS No. 2227662-87-3 is frequently cited in patent literature, underscoring its industrial relevance.

From an SEO perspective, this compound aligns with high-traffic keywords such as "chiral drug intermediates", "oxolane derivatives applications", and "methylpyridine synthesis." Its potential in neurodegenerative disease research (e.g., Alzheimer’s and Parkinson’s) taps into trending health discussions. Analytical techniques like HPLC chiral separation and NMR spectroscopy are critical for quality control—a common concern among researchers searching for "compound characterization methods."

In conclusion, rac-(3R,4S)-4-(4-methylpyridin-3-yl)oxolan-3-ol exemplifies the intersection of structural complexity and therapeutic potential. Its study bridges gaps between academic research and industrial applications, making it a compelling subject for journals and databases focused on cutting-edge chemistry.